Ethyl 4,4,4-trifluoro-3-hydroxy-2-methylene-3-(trifluoromethyl)butanoate

• IUPAC Name: ethyl 4,4,4-trifluoro-3-hydroxy-2-methylidene-3-(trifluoromethyl)butanoate
• InChI: InChI=1S/C8H8F6O3/c1-3-17-5(15)4(2)6(16,7(9,10)11)8(12,13)14/h16H,2-3H2,1H3
• InChI Key: PMHBUHIZSGSMQJ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C(=C)C(C(F)(F)F)(C(F)(F)F)O
• Molecular Formula: C8H8F6O3
• Molecular Weight: 266.14 g/mol
• CAS No.: 152251-75-7

Description

Ethyl 4,4,4-trifluoro-3-hydroxy-2-methylene-3-(trifluoromethyl)butanoate is a useful research compound. Its molecular formula is C8H8F6O3 and its molecular weight is 266.139. The purity is usually 95%.
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Scientific Research Applications

• Diastereoselective Synthesis : Funabiki et al. (2011) demonstrated a method for the diastereoselective synthesis of 4,4,4-trifluoro-1-aryl-3-hydroxy-2-methyl-1-butanones using trifluoroacetaldehyde ethyl hemiacetal. This process is the first reliable, metal-free, complementary anti- and syn-selective method for preparing these compounds (Funabiki et al., 2011).

• Regio- and Stereo-specific Preparation : Qing & Zhang (1997) explored the regio- and stereo-specific preparation of Ethyl 3-iodo-4,4,4-trifluoro-2(Z)-butenoate from ethyl 4,4,4-trifluoro-2-butynote. This study contributed to the understanding of the precise chemical behavior of these compounds (Qing & Zhang, 1997).

• Dehydro Amino Acid Precursors : Enders et al. (2005) described a straightforward and completely (Z)-stereoselective synthesis of various 3-substituted ethyl 4,4,4-trifluoro-2-formyl-amino-2-butenoates. These compounds are useful as dehydro amino acid precursors, particularly for β-trifluoromethyl substituted amino acids (Enders, Chen, & Raabe, 2005).

• Synthesis of Cyclohexenes : Abele et al. (1993) investigated the synthesis of trifluoromethylated cyclohexenes using 1,1,1-trifluoro-2-methyl-2-butenoic acid ethyl ester. This research aids in understanding the synthesis routes for complex organic structures containing trifluoromethyl groups (Abele, Haas, Lieb, & Zwingenberger, 1993).

• Synthesis of Quinoline Derivatives : Darehkordi et al. (2018) presented a method for synthesizing substituted (trifluoromethyl)quinoline-3-carbonitrile derivatives through intramolecular cyclization of ethyl 2-cyano-4,4,4-trifluoro-3-(arylamino)but-2-enoate derivatives (Darehkordi, Talebizadeh, & Anary‐Abbasinejad, 2018).

• Facile Streoselective Synthesis : Pan, Wang, & Deng (2002) studied the Suzuki-type cross-coupling reaction for the facile streoselective synthesis of aryl substituted α,β-unsaturated esters containing a trifluoromethyl group (Pan, Wang, & Deng, 2002).

• Organocatalytic Asymmetric Direct Aldol Reactions : Funabiki et al. (2011) also explored the organocatalytic asymmetric direct aldol reaction of trifluoroacetaldehyde ethyl hemiacetal with aromatic methyl ketones, producing high yields of (R)-4,4,4-trifluoro-1-aryl-3-hydroxy-1-butanones (Funabiki, Itoh, Kubota, & Matsui, 2011).

Mechanism of Action

Action Environment

Environmental factors can significantly influence the action, efficacy, and stability of Ethyl 4,4,4-trifluoro-3-hydroxy-2-methylene-3-(trifluoromethyl)butanoate . Factors such as temperature, pH, and the presence of other molecules can affect the compound’s reactivity and effectiveness.